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Compound of Interest

Compound Name: Methsuximide-d5

Cat. No.: B564681 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the chemical properties of

Methsuximide-d5, a deuterated analog of the anticonvulsant drug Methsuximide. It also

explores a plausible synthetic pathway for this isotopically labeled compound, offering valuable

information for researchers in drug metabolism, pharmacokinetics, and analytical chemistry.

Core Chemical Properties
Methsuximide-d5 is a stable, isotopically labeled form of Methsuximide where five hydrogen

atoms on the phenyl ring have been replaced with deuterium. This labeling makes it an

invaluable tool as an internal standard in quantitative bioanalytical assays, such as liquid

chromatography-mass spectrometry (LC-MS), for the accurate determination of Methsuximide

levels in biological matrices.[1]

The key chemical and physical properties of Methsuximide-d5 are summarized in the table

below. Data for the non-deuterated form, Methsuximide, is also provided for comparison, as

some physical properties of the deuterated analog are not readily available in the public

domain but can be reasonably estimated from the parent compound.
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Property Methsuximide-d5
Methsuximide (for
comparison)

IUPAC Name
1,3-Dimethyl-3-(phenyl-

d5)-2,5-pyrrolidinedione

1,3-Dimethyl-3-

phenylpyrrolidine-2,5-dione

Synonyms

(±)-Mesuximide-d5, 1,3-

Dimethyl-3-(phenyl-

d5)succinimide

(±)-Mesuximide, Celontin, N,2-

Dimethyl-2-phenylsuccinimide

CAS Number 1189980-63-9[1] 77-41-8

Molecular Formula C₁₂H₈D₅NO₂[1] C₁₂H₁₃NO₂

Molecular Weight 208.27 g/mol [1] 203.24 g/mol [2]

Appearance Yellow Oil Solid

Melting Point Not available 52.5 °C

Boiling Point Not available 121.5 °C at 0.1 mmHg

Solubility
Chloroform (Slightly), Methanol

(Slightly, Sonicated)

Freely soluble in methanol and

alcohol; slightly soluble in hot

water; very soluble in

chloroform.

Purity ≥98% (CP), ≥98% D Not applicable

Synthesis of Methsuximide-d5: A Plausible Pathway
While a detailed, step-by-step experimental protocol for the synthesis of Methsuximide-d5 is

not readily available in peer-reviewed literature, a plausible synthetic route can be

conceptualized based on established organic chemistry principles and the known synthesis of

the parent compound, Methsuximide. The key challenge lies in the introduction of the

deuterated phenyl group.

A likely approach would involve the synthesis of a deuterated precursor, such as phenyl-d5-

acetonitrile or a similar starting material, which can then be incorporated into the succinimide

ring structure. The synthesis of Methsuximide itself is known to proceed via the reaction of α-

phenyl-α-methylsuccinic acid with methylamine.
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Below is a logical workflow for the synthesis of Methsuximide-d5, starting from commercially

available deuterated benzene.
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Benzene-d6 Bromobenzene-d5
Bromination

Phenyl-d5-acetonitrile
Cyanation

α-(Phenyl-d5)-α-methylsuccinonitrile

Alkylation with
2-chloropropionitrile

α-(Phenyl-d5)-α-methylsuccinic acid
Hydrolysis

Methsuximide-d5

Reaction with
methylamine

Sample Preparation

LC-MS/MS Analysis

Data Processing

Biological Sample
(e.g., Plasma, Urine)

Spike with
Methsuximide-d5

(Internal Standard)

Extraction
(e.g., SPE, LLE)

LC Separation

MS/MS Detection

Peak Area Integration
(Analyte and IS)

Calculate Peak Area Ratio
(Analyte / IS)

Quantification using
Calibration Curve

Final_Concentration

Determine Analyte
Concentration
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Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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